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Compound of Interest

Compound Name: 2-Aminobiphenyl hydrochloride

Cat. No.: B1276960 Get Quote

An In-depth Technical Guide to 2-Aminobiphenyl
Hydrochloride
This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the safe handling, physicochemical properties, and

toxicological profile of 2-Aminobiphenyl hydrochloride.

Chemical Identification
Identifier Value

Chemical Name 2-Aminobiphenyl hydrochloride

Synonyms
2-Biphenylamine hydrochloride, [1,1'-

Biphenyl]-2-amine, hydrochloride

CAS Number 2185-92-4[1][2][3]

Molecular Formula C₁₂H₁₂ClN[1][3]

Molecular Weight 205.68 g/mol [1][3]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Aminobiphenyl

and its hydrochloride salt. Data for the free base (2-Aminobiphenyl, CAS: 90-41-5) is often
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reported and is included for reference.

Property Value Source

Appearance
Pale yellow crystals or off-

white chunky solid.[3]
PubChem[3]

Melting Point

197 °C (decomposes) for

hydrochloride salt.[3] 47-50 °C

for free base.[4]

PubChem[3], Sigma-Aldrich[4]

Boiling Point 299 °C (for free base).[4][5] PubChem[5], Sigma-Aldrich[4]

Solubility

Soluble in water (as

hydrochloride salt). Insoluble in

water (for free base).[2][4]

NOAA[2], Sigma-Aldrich[4]

Vapor Density 5.8 (vs air) for free base.[4] Sigma-Aldrich[4]

Flash Point
153 °C (closed cup) for free

base.[4]
Sigma-Aldrich[4]

Safety and Hazard Information
2-Aminobiphenyl hydrochloride is a hazardous substance and requires careful handling. The

following tables outline its hazard classification and toxicological data.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[6]

[7][8]

Carcinogenicity 2
H351: Suspected of causing

cancer.[6][7][8]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects.[6][7]
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Toxicological Data

Test Species Route Value

LD50 Rat Oral 2340 mg/kg[8]

LD50 Rabbit Oral 1020 mg/kg

Experimental Protocols
Detailed methodologies for key experiments and procedures involving 2-Aminobiphenyl
hydrochloride are crucial for safety and reproducibility.

Safe Handling and Storage Protocol

This protocol outlines the essential steps for safely handling and storing 2-Aminobiphenyl
hydrochloride in a laboratory setting.

Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of dust or vapors. Ensure that eyewash stations and safety showers are

readily accessible.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile rubber), and safety goggles with side shields.[4][6] For

operations that may generate dust, a NIOSH-approved respirator is recommended.

Handling: Avoid direct contact with the skin and eyes.[6] Do not eat, drink, or smoke in the

handling area.[6][7] Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep

away from incompatible materials such as strong oxidizing agents.[9] The substance should

be stored locked up.[6]

Emergency Spill Response Protocol

In the event of a spill, the following procedures should be followed:

Evacuate: Immediately evacuate the area and restrict access.
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Ventilate: Ensure the area is well-ventilated.

Containment (Minor Spill): For small spills, dampen the solid material with 60-70% ethanol to

minimize dust generation.[5] Carefully sweep or vacuum the material and place it into a

sealed, labeled container for disposal.[5][6]

Containment (Major Spill): For large spills, alert the institution's emergency response team.

[6]

Decontamination: Clean the spill area thoroughly with a soap and water solution.[3]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[6]

Ames Test for Mutagenicity (General Methodology)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Bacterial Strains: Use several strains of Salmonella typhimurium that are auxotrophic for

histidine (i.e., they cannot synthesize it).

Metabolic Activation: The test is performed with and without a fraction of rat liver

homogenate (S9 mix) to simulate metabolic activation in mammals.

Exposure: The bacterial strains are exposed to various concentrations of 2-Aminobiphenyl
hydrochloride on a petri dish with a minimal amount of histidine.

Incubation: The plates are incubated for 48-72 hours.

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (colonies that have mutated back to being able to synthesize

histidine) compared to the control plates. This suggests that the substance is a mutagen.

Diagrams and Visualizations
Logical Workflow for Safe Handling of 2-Aminobiphenyl Hydrochloride
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Caption: A stepwise workflow for the safe handling of 2-Aminobiphenyl hydrochloride in the

laboratory.

Emergency Response Logic for Accidental Exposure

action Accidental Exposure Occurs

Route of Exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin Contact 

Eye Contact

 Eye Contact 

Ingestion

 Ingestion 

Move to Fresh Air.
Seek Immediate Medical Attention.

Remove Contaminated Clothing.
Flush Skin with Water for 15 min.

Rinse Eyes with Water for 15 min.
Seek Medical Attention.

Rinse Mouth.
Do NOT Induce Vomiting.

Seek Immediate Medical Attention.

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to accidental exposure to 2-

Aminobiphenyl HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Aminobiphenyl hydrochloride CAS number and safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276960#2-aminobiphenyl-hydrochloride-cas-
number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

